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Compound of Interest

Compound Name: Bapps

Cat. No.: B1221636 Get Quote

Chemical Structure and Identification
BAPP is a diamine monomer with the CAS Registry Number 13080-86-9.[1] Its chemical

structure features a central isopropylidene group connecting two phenoxyphenyl moieties,

which are in turn terminated by amine groups.[2] This structure makes it a valuable building

block for high-performance polymers.

Systematic Name: Benzenamine, 4,4'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-[1]

Synonyms:

2,2-Bis[4-(4-aminophenoxy)phenyl]propane[3]

4,4'-Isopropylidenebis[(4-aminophenoxy)benzene][3][4]

4,4'-(4,4'-Isopropylidenediphenyl-1,1'-diyldioxy)dianiline[3][5]

4,4'-[Isopropylidenebis(p-phenyleneoxy)]dianiline[5]

Physicochemical Properties
A summary of the key physicochemical properties of BAPP is presented in the table below. This

data is essential for its handling, processing, and application in various fields.
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Property Value Reference(s)

Molecular Formula C₂₇H₂₆N₂O₂ [2][6]

Molecular Weight 410.51 g/mol [5][7]

Appearance White to off-white solid/powder [7][8]

Melting Point 127-130 °C [5][9]

Boiling Point 587.1 ± 50.0 °C (Predicted) [5][9]

Density 1.178 ± 0.06 g/cm³ (Predicted) [5][9]

Water Solubility Very slightly soluble [5][9]

Solubility in other solvents
Soluble in acetone and

Dimethyl sulfoxide (DMSO)
[4][9]

pKa 5.16 ± 0.10 (Predicted) [5][9]

Synthesis of BAPP
BAPP is primarily synthesized through the reduction of its nitro-precursor, 2,2-Bis[4-(4-

nitrophenoxy)phenyl]propane (BNPP). An alternative synthesis route starts from Bisphenol A

and p-chloronitrobenzene.[3]

Experimental Protocol: Reduction of BNPP
A common method for the synthesis of BAPP involves the reduction of 2,2-Bis[4-(4-

nitrophenoxy)phenyl]propane.[2]

Materials:

2,2-Bis[4-(4-nitrophenoxy)phenyl]propane (BNPP)

Ethanol

Ferric chloride hexahydrate (FeCl₃·6H₂O)

Activated carbon
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Hydrazine hydrate

Procedure:

Dissolve the BNPP in ethanol in a reaction vessel.

Add a catalytic amount of ferric chloride hexahydrate and activated carbon to the solution.

Slowly add hydrazine hydrate to the mixture.

Heat the reaction mixture to 68-70°C and maintain for 8-10 hours.

After the reaction is complete, filter the hot mixture to remove the catalyst.

Dilute the filtrate with additional ethanol.

Cool the solution to between -10°C and 10°C to induce crystallization of the product.

Collect the BAPP crystals by filtration and dry them to obtain the final product.

This process typically yields BAPP with a purity of over 99%.[2]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of BAPP from BNPP.

BNPP in Ethanol

Reaction at 68-70°CFeCl3·6H2O + Activated Carbon

Hydrazine Hydrate

Hot Filtration Dilution with Ethanol Cooling (-10 to 10°C) Filtration & Drying BAPP Product

Click to download full resolution via product page
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Synthesis of BAPP via reduction of BNPP.

Applications and Biological Relevance
BAPP is a crucial monomer in the production of high-performance polymers, particularly

polyimides.[2][10] These polymers exhibit excellent thermal stability, chemical resistance, and

stable mechanical properties, making them suitable for demanding applications in:

Aerospace: As a component in corrosion-inhibiting adhesive bonding primers.[1]

Electronics: For manufacturing materials with low dielectric constants for 5G communication

and in OLEDs.[2][10]

Other Industries: In the synthesis of polyimides for batteries, fuel cells, and as a curing agent

for epoxy resins.[3][8]

In the context of life sciences, BAPP serves as an intermediate in the synthesis of various

organic compounds within the pharmaceutical industry.[2] It is also used in the production of

specialty polymers for applications such as drug delivery systems.[2] While predictive modeling

has suggested potential carcinogenicity, a screening assessment by the Government of

Canada concluded that BAPP is not harmful to human health or the environment at the levels

of exposure considered in the assessment.[1] There is currently limited information available on

its specific interactions with biological signaling pathways.

Characterization Methods
The quality and properties of BAPP and the polyimides derived from it are assessed using

several analytical techniques:

Purity Assessment: High-Performance Liquid Chromatography (HPLC) and nonaqueous

titration are used to determine the purity of BAPP.[2]

Structural Confirmation (for polyimides): Fourier-Transform Infrared Spectroscopy (FT-IR) is

employed to confirm the formation of the imide ring in polyimides synthesized from BAPP.[2]

Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA) are used to evaluate the thermal stability of BAPP-derived polymers.[2]
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Mechanical Testing: The mechanical properties, such as tensile strength, of polymers made

from BAPP are measured.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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